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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-2'-fluoroacetophenone (CAS RN: 655-15-2). Adherence

to these guidelines is critical to ensure personal safety and proper management of this

hazardous chemical.

I. Hazard Identification and Safety Precautions
2-Bromo-2'-fluoroacetophenone is a corrosive solid that can cause severe skin burns and

eye damage.[1][2][3] It may also be corrosive to metals.[1][2][3] Inhalation of dust or mists

should be avoided.[1][2][3]

Signal Word: Danger[1][2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][3]

H290: May be corrosive to metals.[1][2][3]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromo-2'-fluoroacetophenone.
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Property Value

CAS Number 655-15-2

Molecular Formula C₈H₆BrFO

Molecular Weight 217.04 g/mol

Appearance White to almost white powder or lump

Purity >98.0% (GC)

Storage Temperature Refrigerated (0-10°C)

UN Number 3261

Hazard Class 8 (Corrosive)

Packing Group III

III. Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

Clothing: A lab coat or chemical-resistant apron must be worn.[2] For tasks with a higher

risk of exposure, a full chemical suit may be necessary.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working outside of a fume hood or if dust generation is likely.[4]

IV. Operational Plan: Step-by-Step Handling
Procedure
A. Engineering Controls:
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All work with 2-Bromo-2'-fluoroacetophenone must be conducted in a properly functioning

chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

B. Preparation:

Gather Materials: Assemble all necessary chemicals, equipment, and PPE before starting

the experiment.

Inspect PPE: Check all PPE for integrity (e.g., no holes in gloves).

Prepare Work Area: Ensure the chemical fume hood is clean and uncluttered. Place

absorbent pads on the work surface to contain any potential spills.

C. Handling:

Weighing: If weighing the solid, do so in the chemical fume hood. Minimize the creation of

dust.

Dissolving: If preparing a solution, add the solid slowly to the solvent.

Reactions: Conduct all reactions within the chemical fume hood. Use appropriate glassware

and ensure it is free from defects.

D. Post-Handling:

Decontamination: Wipe down the work area in the fume hood with an appropriate

decontaminating solution.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water.[2]

Storage: Store 2-Bromo-2'-fluoroacetophenone in its original, tightly sealed container in a

designated, refrigerated, and corrosive-resistant cabinet.[2]
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V. Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2][4]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][4]

Spill:

Evacuate the area.

Wear appropriate PPE.

For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite)

and place in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.

VI. Disposal Plan
Waste Classification: 2-Bromo-2'-fluoroacetophenone and any materials contaminated

with it are considered hazardous waste.[4]

Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous

waste container.

Disposal: Dispose of hazardous waste through your institution's approved hazardous waste

disposal program. Do not dispose of it down the drain or in the regular trash.[3][4]

VII. Experimental Workflow
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Safe Handling Workflow for 2-Bromo-2'-fluoroacetophenone
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Caption: Safe Handling Workflow for 2-Bromo-2'-fluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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